Cas no 1805196-28-4 (3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine)

3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating difluoromethyl, fluoro, nitro, and trifluoromethyl functional groups. This compound is of significant interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of multiple electron-withdrawing groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. Its high degree of fluorination may also contribute to improved metabolic stability and lipophilicity in derived compounds. The nitro group offers further functionalization opportunities, enabling diverse downstream modifications for tailored applications.

3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine structure

1805196-28-4 structure

Product Name:3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine

CAS No:1805196-28-4

MF:C₇H₂F₆N₂O₂

MW:260.093402385712

CID:4883883

Update Time:2025-10-29

3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine
- Inchi： 1S/C7H2F6N2O2/c8-5(9)3-4(15(16)17)2(7(11,12)13)1-14-6(3)10/h1,5H
- InChI Key： RSFHEHQHDQJBTK-UHFFFAOYSA-N
- SMILES： FC(C1C=NC(=C(C(F)F)C=1[N+](=O)[O-])F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 291
XLogP3: 2.6
Topological Polar Surface Area: 58.7

3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033902-250mg	3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine	1805196-28-4	95%	250mg	$1,009.40	2022-04-01
Alichem	A029033902-500mg	3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine	1805196-28-4	95%	500mg	$1,600.75	2022-04-01
Alichem	A029033902-1g	3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine	1805196-28-4	95%	1g	$2,981.85	2022-04-01

3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine Related Literature

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Additional information on 3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805196-28-4)

The compound 3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine (CAS No. 1805196-28-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. Its unique molecular structure, featuring multiple fluorine substitutions and a nitro group, makes it a valuable building block for synthesizing advanced chemicals. Researchers and industry professionals are increasingly exploring its potential due to its enhanced reactivity and selective functionalization properties.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine has surged, driven by their applications in crop protection and drug discovery. The compound's nitro-pyridine backbone is particularly noteworthy for its role in developing next-generation pesticides, where it contributes to improved pest resistance and environmental stability. Additionally, its trifluoromethyl group enhances lipophilicity, a critical factor in bioavailability optimization for pharmaceutical candidates.

From a synthetic chemistry perspective, CAS No. 1805196-28-4 is often discussed in the context of heterocyclic chemistry and electrophilic aromatic substitution. Its multi-fluorinated design allows for precise modifications, enabling researchers to tailor its properties for specific applications. For instance, the difluoromethyl moiety is known to influence metabolic stability, making it a hotspot for medicinal chemistry studies. Laboratories frequently employ this compound in high-throughput screening to identify novel enzyme inhibitors or receptor modulators.

Environmental and regulatory considerations are also pivotal when evaluating 3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine. As sustainability becomes a global priority, the compound's degradation pathways and eco-toxicity profile are under scrutiny. Innovations in green chemistry aim to minimize waste during its synthesis, aligning with the principles of circular economy. Furthermore, its compatibility with biocatalysis methods is an emerging area of research, offering greener alternatives to traditional synthetic routes.

The commercial viability of CAS No. 1805196-28-4 is another focal point. Market analysts highlight its growing role in the fine chemicals sector, where it serves as a precursor for high-value intermediates. Companies specializing in custom synthesis and contract manufacturing are actively stockpiling this compound to meet rising demand. Its patent landscape is equally dynamic, with several filings covering its use in herbicides and antimicrobial agents.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-nitro-5-(trifluoromethyl)pyridine represents a cutting-edge example of how fluorine chemistry is shaping modern science. Its versatility across agrochemicals, pharmaceuticals, and advanced materials underscores its importance in industrial and academic research. As innovations in synthetic methodologies and applications continue to evolve, this compound is poised to remain at the forefront of chemical innovation.